Cas no 942014-15-5 (3,4-diethoxy-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylbenzamide)

• Product Name: 3,4-diethoxy-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylbenzamide
• CAS No: 942014-15-5
• MF: C₂₃H₂₈N₂O₄
• MW: 396.479426383972
• CID: 5506388
• PubChem ID: 7687753
• Update Time: 2025-05-21

3,4-diethoxy-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-diethoxy-N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]benzamide
• 942014-15-5
• 3,4-diethoxy-N-(4-methyl-3-(2-oxopiperidin-1-yl)phenyl)benzamide
• AKOS024466863
• F2784-0517
• VU0498923-1
• 3,4-diethoxy-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylbenzamide

• Inchi： 1S/C23H28N2O4/c1-4-28-20-12-10-17(14-21(20)29-5-2)23(27)24-18-11-9-16(3)19(15-18)25-13-7-6-8-22(25)26/h9-12,14-15H,4-8,13H2,1-3H3,(H,24,27)
• InChI Key： UXPYHGBICXNFIQ-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=C(C=CC=1C)NC(C1C=CC(=C(C=1)OCC)OCC)=O

Computed Properties

• Exact Mass: 396.20490738g/mol
• Monoisotopic Mass: 396.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,4-diethoxy-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylbenzamide

Exploring 3,4-diethoxy-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylbenzamide (CAS: 942014-15-5): Properties, Applications, and Market Insights

In the rapidly evolving field of pharmaceutical and organic chemistry, 3,4-diethoxy-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylbenzamide (CAS: 942014-15-5) has emerged as a compound of significant interest. This benzamide derivative is widely studied for its potential applications in drug development and biochemical research. With a complex structure featuring ethoxy groups and a piperidinone moiety, this compound offers unique properties that make it valuable for various scientific investigations.

The molecular formula of 3,4-diethoxy-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylbenzamide reflects its intricate design, combining aromatic and heterocyclic components. Researchers are particularly interested in its pharmacological potential, especially in targeting specific biological pathways. The presence of both ethoxy substituents and a 2-oxopiperidine ring contributes to its distinctive chemical behavior, influencing solubility, stability, and interaction with biological targets.

Recent studies have explored the synthetic routes for 942014-15-5, focusing on optimizing yield and purity. The compound's structure-activity relationship (SAR) is a hot topic in medicinal chemistry, as slight modifications to its diethoxybenzamide core or piperidinone fragment could lead to enhanced bioactivity. This has sparked discussions in scientific forums about its potential as a lead compound for developing new therapeutic agents.

From an industrial perspective, the demand for 3,4-diethoxy-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylbenzamide has been steadily increasing. Pharmaceutical companies and research institutions are actively sourcing this compound for their drug discovery programs. The market for such specialty chemicals is expected to grow, driven by advancements in precision medicine and targeted therapy approaches.

Quality control is paramount when working with 942014-15-5. Reputable suppliers provide comprehensive analytical data, including HPLC purity, NMR spectra, and mass spectrometry results. Researchers often inquire about the compound's storage conditions and handling precautions, as these factors can significantly impact experimental outcomes.

The scientific community continues to investigate the physicochemical properties of 3,4-diethoxy-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylbenzamide. Key parameters such as logP, pKa, and solubility profile are crucial for understanding its behavior in biological systems. These characteristics make it particularly interesting for ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity) in drug development pipelines.

In the context of current research trends, 942014-15-5 aligns well with the growing interest in small molecule modulators of protein-protein interactions. Its structural features suggest potential as a protein binder or enzyme inhibitor, making it relevant to studies on signal transduction pathways and cellular regulation mechanisms.

As the pharmaceutical industry moves toward more targeted drug design, compounds like 3,4-diethoxy-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylbenzamide gain importance. Their modular structures allow for systematic modifications to optimize binding affinity and selectivity. This approach is particularly valuable in addressing challenging therapeutic areas such as neurological disorders and metabolic diseases.

The synthesis and application of 942014-15-5 also intersect with green chemistry principles. Researchers are exploring more sustainable methods for producing such complex organic molecules, focusing on atom economy and reduced waste generation. These efforts contribute to the broader goal of environmentally friendly pharmaceutical manufacturing.

For those working with 3,4-diethoxy-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylbenzamide, understanding its spectral characteristics is essential. The compound's UV-Vis absorption profile and fluorescence properties (if any) can provide valuable insights for analytical method development and biological assay design.

Looking ahead, the scientific literature is likely to feature more studies on 942014-15-5 and related analogs. As computational chemistry tools become more sophisticated, in silico predictions about this compound's behavior will guide experimental work, potentially accelerating its development for specific applications.

The regulatory landscape for research chemicals like 3,4-diethoxy-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylbenzamide continues to evolve. Researchers must stay informed about compliance requirements and safety guidelines when working with such compounds, ensuring responsible use in scientific investigations.

In conclusion, 942014-15-5 represents an intriguing case study in modern medicinal chemistry. Its complex structure and potential biological activities make it a valuable tool for drug discovery research and mechanistic studies. As scientific understanding of this compound grows, so too will its applications in addressing unmet medical needs and advancing fundamental knowledge in chemical biology.